Cas no 1227572-68-0 (3-Bromo-2-(trifluoromethyl)isonicotinaldehyde)

3-Bromo-2-(trifluoromethyl)isonicotinaldehyde is a halogenated and trifluoromethyl-substituted isonicotinaldehyde derivative, serving as a versatile intermediate in organic synthesis. Its key structural features—the bromo and trifluoromethyl groups at the 3- and 2-positions, respectively, along with the aldehyde functionality—make it valuable for constructing complex heterocyclic frameworks, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing trifluoromethyl group enhances reactivity in nucleophilic substitutions and cross-coupling reactions, while the bromo substituent facilitates further functionalization via metal-catalyzed transformations. This compound is particularly useful in the synthesis of bioactive molecules, offering precise control over regioselectivity and molecular diversity. Its stability and well-defined reactivity profile make it a reliable building block for advanced synthetic routes.

3-Bromo-2-(trifluoromethyl)isonicotinaldehyde structure

1227572-68-0 structure

Product Name:3-Bromo-2-(trifluoromethyl)isonicotinaldehyde

CAS No:1227572-68-0

MF:C₇H₃BrF₃NO

MW:254.004031419754

CID:4689121

Update Time:2025-06-07

3-Bromo-2-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-bromo-2-(trifluoromethyl)isonicotinaldehyde
- FCH1344603
- 3-Bromo-2-(trifluoromethyl)isonicotinaldehyde
- Inchi： 1S/C7H3BrF3NO/c8-5-4(3-13)1-2-12-6(5)7(9,10)11/h1-3H
- InChI Key： PRUZAGCBUGZAPP-UHFFFAOYSA-N
- SMILES： BrC1=C(C=O)C=CN=C1C(F)(F)F

Computed Properties

Exact Mass: 252.935
Monoisotopic Mass: 252.935
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30

3-Bromo-2-(trifluoromethyl)isonicotinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A023012202-10g	3-Bromo-2-(trifluoromethyl)isonicotinaldehyde	1227572-68-0	95%	10g	$2550.00	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1562603-10g	3-Bromo-2-(trifluoromethyl)isonicotinaldehyde	1227572-68-0	98%	10g	￥30172.00	2024-08-09